1-(4-Amino-3-methoxyphenyl)-3,3-dimethylpiperidin-4-amine

• IUPAC Name: 1-(4-amino-3-methoxyphenyl)-3,3-dimethylpiperidin-4-amine
• InChI: InChI=1S/C14H23N3O/c1-14(2)9-17(7-6-13(14)16)10-4-5-11(15)12(8-10)18-3/h4-5,8,13H,6-7,9,15-16H2,1-3H3
• InChI Key: ZBQZMPOLCXEVMD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CCC1N)C2=CC(=C(C=C2)N)OC)C
• Molecular Formula: C14H23N3O
• Molecular Weight: 249.35 g/mol

Description

1-(4-Amino-3-methoxyphenyl)-3,3-dimethylpiperidin-4-amine (also known as 4-MAM) is a synthetic drug that has been used in scientific research and in the laboratory setting. 4-MAM is a derivative of amphetamine and has been studied for its potential therapeutic applications. 4-MAM has been used in the laboratory setting to study the effects of drugs on the body, as well as to study the effects of drugs on the brain. 4-MAM has also been studied for its potential therapeutic applications, such as the treatment of depression, anxiety, and addiction.

Scientific Research Applications

Modification and Polymer Applications

The research on amine compounds, including variations of 1-(4-Amino-3-methoxyphenyl)-3,3-dimethylpiperidin-4-amine, has led to significant advances in materials science. For instance, the functional modification of polyvinyl alcohol/acrylic acid hydrogels through condensation with various amines, including aromatic ones similar to the compound , has been explored. These modifications enhance the hydrogels' swelling properties and thermal stability, making them suitable for medical applications due to their improved biological activities against bacteria and fungi (Aly & El-Mohdy, 2015).

Spectroscopic and Structural Insights

The study of Schiff base ligands derived from amine compounds related to 1-(4-Amino-3-methoxyphenyl)-3,3-dimethylpiperidin-4-amine has provided insights into their spectroscopic behaviors and structural characteristics. These compounds exhibit unique tautomeric equilibria and crystallographic features, which are pivotal in understanding their chemical properties and potential applications (Hayvalı et al., 2010).

Antimicrobial and Antifungal Applications

The antimicrobial and antifungal potentials of amine-modified compounds are noteworthy. Studies have shown that certain amine derivatives exhibit significant biological activities, suggesting their utility in developing new antimicrobial agents. These findings indicate the broad applicability of amine compounds in pharmaceutical research and drug development (Georgiadis, 1976).

High-spin Polymers and Organic Electronics

Research has also delved into the creation of high-spin polymers and organic electronics using amine compounds. The synthesis of polyphenylenevinylene derivatives with triarylamine pendant groups has been explored, resulting in materials with remarkable redox properties and stability. These advancements contribute to the development of high-performance materials for organic electronics, showcasing the versatility of amine compounds in material science (Kurata et al., 2007).

Synthesis routes and methods

Procedure details

Pd/C (10% wet base, 20 mg) was added to a solution of 1-(3-methoxy-4-nitrophenyl)-3,3-dimethylpiperidin-4-amine (INTERMEDIATE 40) (0.2 g, 0.72 mmol) in methanol (4 mL). The reaction mixture was degassed and was stirred at RT under a hydrogen ballon for 4 h. The catalyst was removed by filtering the mixture through a pad of Celite®. The filtrate was concentrated to give the title product and it was used without further purification. m/z 250.